![molecular formula C7H5NS2 B008807 Thieno[2,3-c]pyridine-7(6H)-thione CAS No. 104587-44-2](/img/structure/B8807.png)
Thieno[2,3-c]pyridine-7(6H)-thione
Overview
Description
Thieno[2,3-c]pyridine is a bicyclic heteroaromatic compound with the molecular formula C7H5NS . It is frequently used in medicinal chemistry due to its well-defined structural features and the ability of the heteroatoms in the ring to form secondary interactions with the biological target of interest .
Synthesis Analysis
The synthesis of Thieno[2,3-c]pyridine derivatives often involves multi-step sequences such as the Gewald reaction, Dieckmann type cyclisation, and Krapcho decarboxylation . For instance, Ethyl 4-(benzenesulfinyl)thieno[2,3-c]pyridine-2-carboxylate was synthesized by dissolving it in DCM and adding m-CPBA to the reaction mixture, which was stirred at room temperature overnight .Molecular Structure Analysis
The molecular structure of Thieno[2,3-c]pyridine shows that the ring nitrogen acts as a hydrogen bond acceptor interacting with a backbone amide NH-group, while the hydrogen in the 1-position of the ring forms a loose hydrogen bond with a backbone carbonyl group .Chemical Reactions Analysis
Thieno[2,3-c]pyridine derivatives have been used in the development of kinase inhibitors . The replacement of the halogens in the 4-position by the 3-pyridyl group resulted in a drop of affinity and LLE .Physical And Chemical Properties Analysis
Thieno[2,3-c]pyridine has a density of 1.3±0.1 g/cm3, a boiling point of 255.1±13.0 °C at 760 mmHg, and a vapour pressure of 0.0±0.5 mmHg at 25°C . It also has an enthalpy of vaporization of 47.3±3.0 kJ/mol and a flash point of 112.3±10.2 °C .Scientific Research Applications
ATP-Mimetic Kinase Inhibitors
Thieno[2,3-c]pyridine derivatives have been used in the synthesis of ATP-mimetic kinase inhibitors. These inhibitors are important in the field of medicinal chemistry as they can interfere with the activity of kinases, proteins that play a key role in cellular processes .
GRK2 Inhibitors
The compound has been used in the development of inhibitors for G protein-coupled receptor kinase 2 (GRK2), a protein involved in cardiovascular diseases and cancer. A structure-driven optimization process led to the preparation of potent and highly ligand efficient inhibitors .
Anti-Proliferative Agents
Thieno[2,3-b]pyridines, a related class of compounds, have shown potent anti-proliferative activity against a number of tumor cell lines . This suggests potential applications of Thieno[2,3-c]pyridine-7(6H)-thione in cancer research.
Improving Aqueous Solubility
Efforts have been made to improve the aqueous solubility of Thieno[2,3-b]pyridines, which is crucial for their clinical application. One strategy involved substituting the sulfur atom with nitrogen, resulting in a 1H-pyrrolo[2,3-b]pyridine core structure .
Drug Formulation
Thieno[2,3-b]pyridine derivatives have been loaded into a cholesteryl-poly (allylamine) polymer matrix for water solubilisation. This approach increased the potency of the compound against human pancreatic adenocarcinoma cells .
Antiviral and Antimicrobial Agents
Thienothiophene derivatives, which include Thieno[2,3-c]pyridine-7(6H)-thione, have shown various applications such as antiviral and antimicrobial agents .
Mechanism of Action
Target of Action
Thieno[2,3-c]pyridine-7(6H)-thione is primarily targeted towards the G protein-coupled receptor kinase 2 (GRK2) . GRK2 is a kinase that plays a crucial role in regulating the function of G protein-coupled receptors (GPCRs), which are involved in a wide range of physiological processes .
Mode of Action
The compound interacts with its target, GRK2, by mimicking ATP, the energy currency of the cell . The thieno[2,3-c]pyridine scaffold of the compound forms hydrogen bonds with the hinge region of the kinase . Specifically, the ring nitrogen acts as a hydrogen bond acceptor interacting with a backbone amide NH-group, while the hydrogen in the 1-position of the ring forms a loose hydrogen bond with a backbone carbonyl group .
Biochemical Pathways
The inhibition of GRK2 by Thieno[2,3-c]pyridine-7(6H)-thione affects the downstream signaling pathways of GPCRs . .
Result of Action
The molecular and cellular effects of Thieno[2,3-c]pyridine-7(6H)-thione’s action primarily involve the inhibition of GRK2, which can modulate the function of GPCRs . This modulation can potentially influence a variety of physiological processes, given the widespread role of GPCRs in the body .
Future Directions
properties
IUPAC Name |
6H-thieno[2,3-c]pyridine-7-thione | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5NS2/c9-7-6-5(1-3-8-7)2-4-10-6/h1-4H,(H,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHQICVSZKZQLFP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC(=S)C2=C1C=CS2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5NS2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20562791 | |
Record name | Thieno[2,3-c]pyridine-7(6H)-thione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20562791 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Thieno[2,3-c]pyridine-7(6H)-thione | |
CAS RN |
104587-44-2 | |
Record name | Thieno[2,3-c]pyridine-7(6H)-thione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20562791 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.